4,7-difluoro-2,7b-dihydro-1aH-oxireno[2,3-c]chromene

• IUPAC Name: 4,7-difluoro-2,7b-dihydro-1aH-oxireno[2,3-c]chromene
• InChI: InChI=1S/C9H6F2O2/c10-4-1-2-5(11)8-7(4)9-6(13-9)3-12-8/h1-2,6,9H,3H2
• InChI Key: GFTUYHBPDJBUON-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(O2)C3=C(C=CC(=C3O1)F)F
• Molecular Formula: C9H6F2O2
• Molecular Weight: 184.14 g/mol

Description

“4,7-Difluoro-2,7b-dihydro-1aH-oxireno[2,3-c]chromene” is a chemical compound with the molecular formula C9H6F2O2 and a molecular weight of 184.14.

Scientific Research Applications

• Crystallography and Structural Analysis

  • Chromene derivatives like 4-Oxo-N-phenyl-4H-chromene-2-carboxamide exhibit unique crystalline structures and conformations, beneficial for understanding molecular interactions and structural analysis in material science (Reis et al., 2013).

• Synthesis and Chemical Properties

  • Chromene compounds, including variants like 4H-Chromenes and dihydropyrano[3,2-c]chromenes, are synthesized using specific catalysts, highlighting their potential in chemical synthesis and industrial applications (Ghorbani‐Vaghei et al., 2011).

• Photochromism and Material Science

  • Certain chromene compounds exhibit crystalline state photochromism, a property useful in developing photo-responsive materials (Hobley et al., 2000).

• Reactivity and Derivative Formation

  • The reactivity of chromene derivatives like 2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-3,3,4-triones with hydrazine highlights the potential for creating diverse chemical derivatives (Sosnovskikh et al., 2002).

• Synthetic Routes and Applications

  • Synthesis of 2,2-difluoro-2H-chromenes from reactions with salicylaldehyde derivatives shows the potential for creating new compounds with diverse applications (Ou et al., 2013).

• Molecular Conformation and Stability

  • Studies on compounds like 6,8-Dibromo-3-nitro-2-phenyl-2H-chromene provide insight into molecular conformation and stability, crucial in material science and drug design (Yan et al., 2013).

• Condensation Reactions and Novel Compound Synthesis

  • Research demonstrates how chromene derivatives undergo condensation reactions to yield novel compounds, highlighting their utility in synthetic chemistry (Sevenard et al., 2001).

• Catalysis and Synthesis of Heterocycles

  • Chromenes play a key role in catalysis for the synthesis of various heterocyclic compounds, important in pharmaceutical and agrochemical industries (Kangani et al., 2017).

• Synthesis and Transformation of Chromenes

  • Studies on the synthesis of 4H-chromenes and 1H-benzo[f]chromenes offer insights into their potential transformations for various industrial applications (Lukashenko et al., 2017).

• Stereoselective Reactions and Novel Compounds

  • Research on 3-Nitro-2-trifluoro(trichloro)methyl-2H-chromenes shows their utility in stereoselective reactions to produce novel compounds (Korotaev et al., 2010).

• Green Synthesis and Pharmaceutical Applications

  • The efficient and green synthesis of benzo[f]chromenes, exhibiting photochromic properties, underlines their significance in pharmaceutical and industrial sectors (Shahi et al., 2019).

Synthesis routes and methods

Procedure details

5,8-Difluoro-2H-chromene (35 g, 0.21 mole) was dissolved in 500 ml DCM and MCPBA (77%, 93 g, 0.42 mole) was added. The reaction was stirred at room temperature for 30 minutes. 50 g Na2S2O3 in 500 ml water was added to quench the reaction. The organic layer washed with 2N NaOH solution (2×500 ml), brine (200 ml), dried over Na2SO4 and concentrated. The residue was recrystallized from EtOAc/Hexane solution to give rise to 21.6 g pure product. The residue from mother liquor was purified by column chromatography (EtOAc/hexane from 0/100 to 25/75 in 55 minute, additional 1.4 g obtained). Total Yield: 23 g, 60%. 1H NMR (CDCl3 400 MHz δ 7.00 (m, 1H), 6.63 (m, 1H), 4.67 (d, J=12.4 Hz, 1H), 4.27 (m, 2H), 3.84 (d, J=4.4 Hz, 1H).